Cas no 2229227-23-8 (4-(2,2-dimethylpropyl)-4-methoxypiperidine)

• Product Name: 4-(2,2-dimethylpropyl)-4-methoxypiperidine
• CAS No: 2229227-23-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6024144
• PubChem ID: 165646673
• Update Time: 2025-06-09

4-(2,2-dimethylpropyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylpropyl)-4-methoxypiperidine
• EN300-1803319
• 2229227-23-8

• Inchi： 1S/C11H23NO/c1-10(2,3)9-11(13-4)5-7-12-8-6-11/h12H,5-9H2,1-4H3
• InChI Key： MPRHSTBEQLRYRZ-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CC(C)(C)C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2,2-dimethylpropyl)-4-methoxypiperidine

4-(2,2-Dimethylpropyl)-4-Methoxypiperidine: An Overview of a Promising Compound (CAS No. 2229227-23-8)

4-(2,2-Dimethylpropyl)-4-methoxypiperidine (CAS No. 2229227-23-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The structure of 4-(2,2-dimethylpropyl)-4-methoxypiperidine is characterized by a piperidine ring substituted with a 2,2-dimethylpropyl group and a methoxy group. The presence of these substituents imparts specific chemical and biological properties that make this compound an attractive candidate for further research and development.

Recent studies have highlighted the potential of 4-(2,2-dimethylpropyl)-4-methoxypiperidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-(2,2-dimethylpropyl)-4-methoxypiperidine has shown promising results in neurodegenerative disease models. A preclinical study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress and reduce the accumulation of amyloid-beta plaques in Alzheimer's disease models. These findings open up new avenues for developing neuroprotective agents based on this scaffold.

The pharmacokinetic profile of 4-(2,2-dimethylpropyl)-4-methoxypiperidine has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

One of the key challenges in the development of new drugs is ensuring their selectivity and minimizing off-target effects. In this regard, 4-(2,2-dimethylpropyl)-4-methoxypiperidine has shown high selectivity for its intended targets while exhibiting minimal interaction with other biological pathways. This selectivity is crucial for reducing side effects and improving the overall safety profile of the compound.

The synthesis of 4-(2,2-dimethylpropyl)-4-methoxypiperidine involves several steps, including the formation of the piperidine ring and the introduction of the substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a one-pot synthesis method using palladium-catalyzed cross-coupling reactions has been reported to yield high purity products with excellent yields.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,2-dimethylpropyl)-4-methoxypiperidine in human subjects. Early-phase trials have shown promising results, with no significant adverse events reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 4-(2,2-dimethylpropyl)-4-methoxypiperidine (CAS No. 2229227-23-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, favorable pharmacokinetic profile, and high selectivity make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.